Cas no 164670-44-4 (1-(4-Pyridyl)-2-thiourea)

1-(4-Pyridyl)-2-thiourea is a thiourea derivative featuring a pyridyl substituent, which enhances its reactivity and coordination properties. This compound is widely utilized in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks and metal-chelating ligands. Its thiourea moiety offers strong hydrogen-bonding and nucleophilic characteristics, while the pyridyl group contributes to improved solubility and binding affinity in coordination chemistry. Applications include catalysis, material science, and pharmaceutical research, where it serves as a precursor for bioactive molecules. The compound’s stability and well-defined reactivity profile make it a valuable reagent for synthetic and mechanistic studies.
1-(4-Pyridyl)-2-thiourea structure
1-(4-Pyridyl)-2-thiourea structure
Product Name:1-(4-Pyridyl)-2-thiourea
CAS No:164670-44-4
MF:C6H7N3S
MW:153.204879045486
MDL:MFCD00068177
CID:92025
PubChem ID:2737249
Update Time:2025-05-27

1-(4-Pyridyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-4-yl)thiourea
    • N-(4-Pyridyl)thiourea
    • N-Pyridin-4-ylthiourea
    • 4-PYRIDYLTHIOUREA
    • pyridin-4-ylthiourea
    • BUTTPARK 33\06-08
    • (PYRID-4-YL)THIOUREA
    • 1-(4-PYRIDYL)-2-THIOUREA
    • 1-(Pyridin-4-yl)-2-thiourea
    • 4-(Carbamothioylamino)pyridine, 4-Thioureidopyridine
    • N-(4-pyridyl)thiourea, AldrichCPR
    • AKOS005203404
    • DTXSID40371943
    • MFCD00068177
    • F1906-0020
    • Oprea1_708154
    • YS6
    • Thiourea, N-4-pyridinyl-
    • 5-methoxy-2-(2-methoxy-2-oxoethyl)-5-oxopentanoicacid
    • Q27467812
    • HMS563A07
    • SCHEMBL526209
    • HLOFIQOOOSRNFY-UHFFFAOYSA-N
    • Maybridge1_007575
    • SR-01000634761-1
    • CHEBI:195000
    • 1-Pyridin-4-Ylthiourea
    • S12372
    • (pyridin-4-yl)thiourea
    • 164670-44-4
    • pyridin-4-yl-thiourea
    • PS-3632
    • CCG-44963
    • FT-0619458
    • A882429
    • NSC201960
    • NSC-201960
    • DB-064551
    • 1-(4-Pyridyl)-2-thiourea
    • MDL： MFCD00068177
    • Inchi： 1S/C6H7N3S/c7-6(10)9-5-1-3-8-4-2-5/h1-4H,(H3,7,8,9,10)
    • InChI Key： HLOFIQOOOSRNFY-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=CN=CC=1
    • BRN： 386892

Computed Properties

  • Exact Mass: 153.03600
  • Monoisotopic Mass: 153.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 83A^2

Experimental Properties

  • Color/Form: White or yellow solid
  • Density: 1.382
  • Melting Point: 174 °C
  • Boiling Point: 298.7±32.0 °C at 760 mmHg
  • Flash Point: 134.4±25.1 °C
  • Refractive Index: 1.742
  • PSA: 83.03000
  • LogP: 1.51040
  • Solubility: Not determined

1-(4-Pyridyl)-2-thiourea Security Information

1-(4-Pyridyl)-2-thiourea Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Pyridyl)-2-thiourea Pricemore >>

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1-(4-Pyridyl)-2-thiourea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:164670-44-4)4-吡啶基硫脲
Order Number:LE1773278
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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LE1773278
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